N-(4-chloro-2,5-dimethoxyphenyl)-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-(4-chloro-2,5-dimethoxyphenyl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C16H14ClNO5/c1-20-13-7-11(14(21-2)6-10(13)17)18-16(19)9-3-4-12-15(5-9)23-8-22-12/h3-7H,8H2,1-2H3,(H,18,19)
• InChI Key: OHVUHNTXGZZEOI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=O)C2=CC3=C(C=C2)OCO3)OC)Cl
• Molecular Formula: C16H14ClNO5
• Molecular Weight: 335.74 g/mol

Description

N-(4-chloro-2,5-dimethoxyphenyl)-1,3-benzodioxole-5-carboxamide, also known as MDBD, is a synthetic compound that has been widely studied for its potential use in scientific research. MDBD is a member of the phenethylamine family of compounds and has been found to have a range of biochemical and physiological effects that make it a valuable tool for researchers.

Scientific Research Applications

Synthesis and Properties

• Synthesis of Novel Benzodifuranyl Compounds : A study discussed the synthesis of various heterocyclic compounds derived from benzodifuranyl, showing their potential as anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).

• Solvent Effects on Absorption and Fluorescence of Carboxamides : Research examined the absorption and fluorescence spectra of carboxamides, including compounds related to N-(4-chloro-2,5-dimethoxyphenyl)-1,3-benzodioxole-5-carboxamide, in various solvents, providing insights into their photophysical properties (Patil et al., 2011).

Chemical Structure and Analysis

• Molecular Structure and Hydrogen Bonding : A study focusing on the molecular structure of related benzothiazine carboxamide compounds highlights the importance of hydrogen bonding and its implications for chemical properties and interactions (Siddiqui et al., 2008).

Applications in Drug Development

• Anticancer Potential : Research on benzene-carboxamide derivatives demonstrates their potential as anticancer agents, particularly against breast cancer cell lines. These findings suggest a possible application of N-(4-chloro-2,5-dimethoxyphenyl)-1,3-benzodioxole-5-carboxamide in oncology (Butler et al., 2013).

• Anticonvulsant Activity : A study investigated the anticonvulsant properties of benzamide compounds, providing insights into their therapeutic potential for treating seizures (Robertson et al., 1987).

Other Applications

• Herbicidal Activity : Research on dimethylpropynylbenzamides, a group of benzamides, highlights their potential as herbicides, indicating possible agricultural applications (Viste et al., 1970).

• Fluorescence Quenching Studies : The study of fluorescence quenching of carboxamide compounds in different solvents can provide valuable information for applications in materials science and chemical sensing (Patil et al., 2013).